N-(4-Fluorophenyl)-N-methylthiazol-2-amine

• Molecular Formula: C10H9FN2S
• Molecular Weight: 208.26 g/mol
• IUPAC Name: N-(4-fluorophenyl)-N-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H9FN2S/c1-13(10-12-6-7-14-10)9-4-2-8(11)3-5-9/h2-7H,1H3
• InChI Key: OKQSXXABFNWAOF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)F)C2=NC=CS2

Description

N-(4-Fluorophenyl)-N-methylthiazol-2-amine is a useful research compound. Its molecular formula is C10H9FN2S and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.0 g (11 mmol) of 1-(4-fluorophenyl)-1-methylthiourea in 20 mL of EtOH was treated with 4.1 mL (33 mmol) of a 50% (w/v) aqueous solution of chloroacetaldehyde and heated at reflux for 18 h. The solvent was removed in vacuo and the residue purified by flash chromatography eluting with a linear gradient of 10% EtOAc in hexane to 100% EtOAc to deliver the title compound. MS (M+H)+ 209.